Cas no 2172189-13-6 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid)
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid
- EN300-1499859
- 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid
- 2172189-13-6
-
- Inchi: 1S/C26H24N2O6/c1-26(15-29,24(31)32)28-23(30)16-10-12-17(13-11-16)27-25(33)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22,29H,14-15H2,1H3,(H,27,33)(H,28,30)(H,31,32)
- InChI Key: ZSUWVZIDNXNPNB-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1)C(NC(C(=O)O)(C)CO)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 460.16343649g/mol
- Monoisotopic Mass: 460.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 125Ų
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1499859-1.0g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid |
2172189-13-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1499859-50mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid |
2172189-13-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1499859-100mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid |
2172189-13-6 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1499859-250mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid |
2172189-13-6 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1499859-500mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid |
2172189-13-6 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1499859-1000mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid |
2172189-13-6 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1499859-2500mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid |
2172189-13-6 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1499859-5000mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid |
2172189-13-6 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1499859-10000mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxy-2-methylpropanoic acid |
2172189-13-6 | 10000mg |
$14487.0 | 2023-09-27 |
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid
Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid (CAS No. 2172189-13-6)
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid, identified by its CAS number 2172189-13-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, with its intricate molecular structure, presents a unique set of properties that make it a promising candidate for various applications, particularly in drug discovery and development. The presence of multiple functional groups, including an amide linkage, a fluorene moiety, and a hydroxyl group, contributes to its diverse chemical reactivity and potential biological activity.
The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-documented for their broad spectrum of biological activities, ranging from fluorescence-based imaging agents to potential therapeutic agents. The methoxycarbonyl group attached to the fluorene ring enhances the compound's solubility and stability, making it more amenable for formulation into pharmaceuticals. Furthermore, the phenylformamido moiety introduces an amine functionality, which is crucial for interactions with biological targets such as enzymes and receptors.
Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can simultaneously interact with multiple targets or exhibit synergistic effects. The structure-activity relationship (SAR) of this compound has been extensively studied to understand how modifications at different positions can influence its biological profile. For instance, the substitution pattern on the phenyl ring and the positioning of the hydroxyl group play critical roles in determining its binding affinity and efficacy.
In the context of drug development, this compound has been explored as a potential lead molecule for treating various diseases. Its ability to modulate key biological pathways makes it an attractive candidate for further optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced potency and reduced toxicity. The fluorene moiety, in particular, has been shown to improve pharmacokinetic properties such as bioavailability and metabolic stability.
The hydroxyl group at the 3-position of the propanoic acid chain adds another layer of complexity to the compound's behavior. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for binding to biological targets. Additionally, they can influence solubility and metabolic pathways, making them important for drug design. The combination of these functional groups results in a molecule with a rich chemical landscape that warrants further exploration.
One of the most exciting aspects of this compound is its potential in targeted therapy. By fine-tuning its structure, researchers aim to develop drugs that can selectively interact with specific disease-related proteins or enzymes. This approach holds promise for reducing side effects and improving treatment outcomes. The amide linkage in the molecule serves as a scaffold that can be modified to enhance binding interactions with therapeutic targets.
The SAR studies conducted on this compound have revealed several key insights into its mode of action. For example, variations in the size and electronic properties of substituents on the phenyl ring have been shown to significantly impact its biological activity. These findings provide valuable guidance for designing next-generation derivatives with improved pharmacological profiles.
Another area of interest is the use of this compound as a prodrug or intermediate in synthetic chemistry. Prodrugs are designed to enhance drug delivery by being converted into active forms within the body. The structural features of this compound make it a versatile building block for synthesizing more complex molecules with tailored properties.
The fluorene moiety also lends itself well to applications in bioimaging and diagnostics. Fluorescent probes based on fluorene derivatives are widely used in cellular imaging due to their excellent photophysical properties. By incorporating this moiety into therapeutic molecules, researchers hope to develop drugs that can be visualized during treatment, allowing for real-time monitoring of drug delivery and efficacy.
In conclusion,2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid (CAS No. 2172189-13-6) represents a fascinating example of how complex molecular structures can be leveraged for pharmaceutical applications. Its unique combination of functional groups and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and innovative drug design strategies,this compound is poised to play a significant role in advancing modern medicine.
2172189-13-6 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxy-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)